Cas no 302929-34-6 (N-(4-methyl-3-nitrophenyl)adamantane-1-carboxamide)

• Product Name: N-(4-methyl-3-nitrophenyl)adamantane-1-carboxamide
• CAS No: 302929-34-6
• MF: C₁₈H₂₂N₂O₃
• MW: 314.378884792328
• CID: 5864984
• PubChem ID: 2787178
• Update Time: 2025-06-08

N-(4-methyl-3-nitrophenyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (3r,5r,7r)-N-(4-methyl-3-nitrophenyl)adamantane-1-carboxamide
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-(4-methyl-3-nitrophenyl)-
• Cambridge id 5319863
• N-{3-nitro-4-methylphenyl}-1-adamantanecarboxamide
• Oprea1_739507
• AKOS002260713
• SR-01000405628-1
• N-(4-methyl-3-nitrophenyl)adamantane-1-carboxamide
• F0345-0069
• AF-399/32356051
• Oprea1_709451
• SR-01000405628
• 302929-34-6

• Inchi： 1S/C18H22N2O3/c1-11-2-3-15(7-16(11)20(22)23)19-17(21)18-8-12-4-13(9-18)6-14(5-12)10-18/h2-3,7,12-14H,4-6,8-10H2,1H3,(H,19,21)
• InChI Key： WDCPPIHVWKUQOJ-UHFFFAOYSA-N
• SMILES： C12(C(NC3=CC=C(C)C([N+]([O-])=O)=C3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 314.16304257g/mol
• Monoisotopic Mass: 314.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(4-methyl-3-nitrophenyl)adamantane-1-carboxamide

Comprehensive Overview of N-(4-methyl-3-nitrophenyl)adamantane-1-carboxamide (CAS No. 302929-34-6)

N-(4-methyl-3-nitrophenyl)adamantane-1-carboxamide, identified by its CAS number 302929-34-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique structural combination of an adamantane moiety and a nitrophenyl group, which contributes to its distinct chemical and physical properties. Researchers are particularly interested in its potential applications due to the rigidity of the adamantane framework and the reactivity of the nitrophenyl substituent.

The synthesis of N-(4-methyl-3-nitrophenyl)adamantane-1-carboxamide involves multi-step organic reactions, often starting with adamantane-1-carboxylic acid and 4-methyl-3-nitroaniline. The compound's molecular weight and solubility profile make it suitable for various experimental conditions. Its melting point and stability under different pH levels are critical parameters for researchers working on drug formulation or polymer science.

In recent years, the demand for adamantane derivatives has surged due to their role in developing antiviral agents and neurological therapeutics. The nitrophenyl group in 302929-34-6 further enhances its utility in photoactive materials and catalysis. This aligns with current trends in green chemistry, where researchers seek eco-friendly alternatives for industrial processes.

One of the most frequently asked questions about N-(4-methyl-3-nitrophenyl)adamantane-1-carboxamide is its biological activity. Preliminary studies suggest it may interact with specific enzyme targets, though further validation is required. Another common query revolves around its safety profile and handling precautions, which are well-documented in material safety data sheets (MSDS).

The compound's spectroscopic properties, such as NMR peaks and IR absorption bands, are essential for quality control in synthesis. Analytical techniques like HPLC and mass spectrometry are routinely employed to characterize 302929-34-6. These methods ensure batch-to-batch consistency, a critical factor for industrial-scale production.

From a commercial perspective, N-(4-methyl-3-nitrophenyl)adamantane-1-carboxamide is available through specialized chemical suppliers catering to research institutions. Its pricing varies based on purity grades (e.g., ≥95% or ≥98%) and packaging sizes. Researchers often compare its cost-effectiveness against similar adamantane-based compounds when planning experiments.

Future directions for CAS 302929-34-6 include exploring its role in nanotechnology and drug delivery systems. The compound's ability to form stable supramolecular complexes could unlock innovations in targeted therapy. Additionally, its thermal stability makes it a candidate for high-performance polymeric materials.

In summary, N-(4-methyl-3-nitrophenyl)adamantane-1-carboxamide represents a versatile compound with broad interdisciplinary relevance. Its chemical structure and functional groups offer numerous avenues for innovation, particularly in biomedical research and advanced materials. As scientific inquiries evolve, this compound is poised to remain a focal point in cutting-edge applications.